Cas no 52985-33-8 (2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid)

2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid structure
52985-33-8 structure
Product Name:2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid
CAS No:52985-33-8
MF:C21H24O4
MW:340.412866592407
CID:376396
Update Time:2024-01-29

2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane
    • 2-Propenoic acid polymer with 2,2,-[(1-methylethylidene)bis(4,1-phenyleneoxymethylene)]bis(oxirane)
    • prop-2-enoic acid
    • 2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane; prop-2-enoic acid
    • Inchi: 1S/C21H24O4/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20/h3-10,19-20H,11-14H2,1-2H3
    • InChI Key: LCFVJGUPQDGYKZ-UHFFFAOYSA-N
    • SMILES: O1CC1COC1=CC=C(C(C2=CC=C(OCC3CO3)C=C2)(C)C)C=C1

Computed Properties

  • Exact Mass: 412.18864
  • Monoisotopic Mass: 412.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 440
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Boiling Point: 487°Cat760mmHg
  • Flash Point: 148.5°C
  • PSA: 80.82
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